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Compound of Interest

Compound Name: Ethyl 3-hydrazinylbenzoate

Cat. No.: B1342943

For researchers, scientists, and professionals in drug development, a thorough understanding
of the chemical characteristics of foundational molecules is paramount. Ethyl 3-
hydrazinylbenzoate, a substituted aromatic hydrazine derivative, serves as a versatile building
block in the synthesis of a wide array of pharmaceutical compounds and other complex organic
molecules. This technical guide provides a detailed overview of its chemical properties,
structure, and a representative synthetic protocol.

Core Chemical Properties

Ethyl 3-hydrazinylbenzoate is a solid organic compound. The hydrochloride salt is a common
commercially available form. A summary of its key quantitative data is presented below.

Property Value Source

Molecular Formula CoH12N20:2 [1]

Molecular Weight 180.20 g/mol [1]
940875-99-0 (hydrochloride

CAS Number [21[3]
salt)

Appearance Yellow solid [4]

Purity 95% [2]
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Chemical Structure

The molecular structure of Ethyl 3-hydrazinylbenzoate consists of a benzene ring substituted
with an ethyl ester group at position 1 and a hydrazinyl group at position 3.

Figure 1: Chemical structure of Ethyl 3-hydrazinylbenzoate.

Structural Identifiers:

Identifier Type Identifier

inChi INChl=1S/C9H12N202/c1-2-13-9(12)7-4-3-5-
8(6-7)11-10/h3-6,11H,2,10H2,1H3

InChl Key HAHYIMGJWDNBDK-UHFFFAOYSA-N

SMILES CCOC(=0)clccec(NN)cl

Experimental Protocols
Synthesis of Ethyl 3-hydrazinylbenzoate

A common method for the synthesis of Ethyl 3-hydrazinylbenzoate involves the reduction of a
diazonium salt formed from Ethyl 3-aminobenzoate.[4]

Materials:

Ethyl 3-aminobenzoate

e 6N Hydrochloric acid (HCI)

e Sodium nitrite (NaNO2)

» Stannous chloride dihydrate (SnCl2-2H20)
e Sodium hydroxide (NaOH) solution (30%)
o Ethyl acetate (EtOAC)

o Water (H20)
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e |ce
Procedure:

» Diazotization: A suspension of Ethyl 3-aminobenzoate (3.30 g, 20.0 mmol) in 6N HCI (30 mL)
is cooled in an ice bath. A solution of NaNO2z (1.52 g, 22.0 mmol) in H20 (10 mL) is added
dropwise over 10 minutes while maintaining the temperature at 0°C with constant stirring.
The reaction is stirred for an additional 30 minutes.[4]

e Reduction: A suspension of SnClz-:2H20 (9.0 g, 40.0 mmol) in 6N HCI (30 mL) is added
slowly to the diazonium salt solution at 0°C. The resulting mixture is stirred at 0°C for 2
hours.[4]

o Work-up: The pH of the reaction mixture is adjusted to 9-10 with a 30% NaOH solution. The
product is then extracted with EtOAc (2 x 300 mL).[4]

« |solation: The organic layers are combined, and the solid product is collected by filtration.
The solid is then dried under reduced pressure to yield Ethyl 3-hydrazinylbenzoate as a
yellow solid (3.30 g, 91.7% vyield).[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1342943#ethyl-3-hydrazinylbenzoate-
chemical-properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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